Cas no 76343-93-6 (Latrunculin A)

Latrunculin A is a marine-derived macrolide that acts as a potent and selective inhibitor of actin polymerization by binding to monomeric G-actin. This property makes it a valuable tool in cell biology research for studying cytoskeletal dynamics, cell motility, and morphology. Its high specificity disrupts actin filaments without affecting microtubules or intermediate filaments, enabling precise experimental control. Latrunculin A is widely used in studies involving membrane trafficking, cell division, and mechanotransduction. The compound is soluble in organic solvents such as DMSO, facilitating its application in vitro. Its consistent bioactivity and well-characterized mechanism of action ensure reliable results in cytoskeletal disruption assays.

Latrunculin A structure

Product Name:Latrunculin A

CAS No:76343-93-6

MF:C₂₂H₃₁NO₅S

MW:421.550245523453

CID:567942

PubChem ID:329817620

Update Time:2025-05-24

Latrunculin A Chemical and Physical Properties

Names and Identifiers

- 2-Thiazolidinone,4-[(1R,4Z,8E,10Z,12S,15R,17R)-17-hydroxy-5,12-dimethyl-3-oxo-2,16-dioxabicyclo[13.3.1]nonadeca-4,8,10-trien-17-yl]-,(4R)-
- (4R)-4-[(1R,4S,5Z,7E,11Z,15R,17R)-17-hydroxy-4,11-dimethyl-13-oxo-14,18-dioxabicyclo[13.3.1]nonadeca-5,7,11-trien-17-yl]-1,3-thiazolidin-2-one
- 2-Thiazolidinone,4-[(1R,4Z,8E,10Z,12S,15R,17R)-17-hydroxy-5,12-dimethyl-3-oxo-2,16-dioxabicyclo[13.3.1]nonadeca-4,8,10-trien-
- LAPPACONITINE
- Latrunculin A (LAT-A,NSC 613011)
- LATRUNCULINA
- 2-Thiazolidinone,4-((1R,4Z,8E,10Z,12S,15R,17R)-17-hydroxy-5,12-dimethyl-3-oxo-2,16-dioxabicyclo(13.3.1)nonadeca-4,8,10-trien-17-yl)-,(4R)
- LAT-A
- latruculin A
- latrunculin-A
- [1R-[1R*, 4Z, 8E, 10Z, 12S*, 15R*, 17R*(R*)]]-4-(17-Hydroxy-5,12-dimethyl-3-oxo-2,16-dioxabicyclo[13.3.1]nonadeca-4,8,10-trien-17-yl)-2-thiazolidinone
- Latrunculin
- NSC 613011
- Latrunculin A
- DB02621
- 2-Thiazolidinone, 4-(17-hydroxy-5,12-dimethyl-3-oxo-2,16-dioxabicyclo(13.3.1)nonadeca-4,8,10-trien-17-yl)-, (1R*,4Z,8E,10Z,12S*,15R*,17R*(R*))-(+)-
- 76343-93-6
- C22H31NO5S
- SRQ9WWM084
- 2-THIAZOLIDINONE, 4-(17-HYDROXY-5,12-DIMETHYL-3-OXO-2,16-DIOXABICYCLO(13.3.1)NONADECA-4,8,10-TRIEN-17-YL)-, (1R-(1R*,4Z,8E,10Z,12S*,15R*,17R*(R*)))-
- Latrunculin A, Latrunculia magnifica
- CHEBI:69136
- 4-[(1R,4Z,8E,10Z,12S,15R, 17R)-17-Hydroxy-5,12-dimethyl-3-oxo-2,16-dioxabicyclo[13.3.1]nonadeca-4,8,10-trien-17-yl)-2-thiazolidinone
- UNII-SRQ9WWM084
- 2-Thiazolidinone, 4-((1R,4Z,8E,10Z,12S,15R,17R)-17-hydroxy-5,12-dimethyl-3-oxo-2,16-dioxabicyclo(13.3.1)nonadeca-4,8,10-trien-17-yl)-, (4R)-
- HY-16929
- LATRUNCULIN A [MI]
- LatA
- DTXSID90893488
- Q4255014
- 4-[(1R,4Z,8E,10Z,12S,15R, 17R)-17-Hydroxy-5,12-dimethyl-3-oxo -2,16-dioxabicyclo[13.3.1]nonadeca-4,8,10-trien-17 -yl)-2-thiazolidinone
- (4R)-4-[(1R,4Z,8E,10Z,12S,15R,17R)-17-hydroxy-5,12-dimethyl-3-oxo-2,16-dioxabicyclo[13.3.1]nonadeca-4,8,10-trien-17-yl]-1,3-thiazolidin-2-one
- NSC613011
- HB0375
- (R)-4-((1R,4Z,8E,10Z,12S,15R,17R)-17-Hydroxy-5,12-dimethyl-3-oxo-2,16-dioxabicyclo[13.3.1]nonadeca-4,8,10-trien-17-yl)thiazolidin-2-one
- SCHEMBL12998892
- (4R)-4-[(1R,4S,5Z,7E,11Z,15R,17R)-17-hydroxy-4,11-dimethyl-13-oxo-14,18-dioxabicyclo[13.3.1]nonadeca-5,7,11-trien-17-yl]thiazolidin-2-one
- AKOS024457907
- (+)-latrunculin A
- 2-Thiazolidinone,12-dimethyl-3-oxo-2,16- dioxabicyclo[13.3.1]nonadeca-4,8,10-trien-17-yl)-, [1R-[1R*,4Z,8E,10Z,12S*,15R*,17R*(R*)]]-
- NSC-613011
- 2-Thiazolidinone, 4-[(1R,4Z,8E,10Z,12S,15R,17R)-17-hydroxy-5,12-dimethyl-3-oxo-2,16-dioxabicyclo[13.3.1]nonadeca-4,8,10-trien-17-yl]-, (4R)-
- CHEMBL404116
- CS-0012976
- BDBM65515
- DDVBPZROPPMBLW-IZGXTMSKSA-N
- (4S)-4-[(1R,4Z,8E,10Z,12R,15R,17R)-17-hydroxy-5,12-dimethyl-3-oxo-2,16-dioxabicyclo[13.3.1]nonadeca-4,8,10-trien-17-yl]-1,3-thiazolidin-2-one
- (4R)-4-[(1R,4Z,8E,10Z,12R,15R,17R)-17-hydroxy-5,12-dimethyl-3-oxo-2,16-dioxabicyclo[13.3.1]nonadeca-4,8,10-trien-17-yl]-1,3-thiazolidin-2-one
- (4R)-4-((1R,4Z,8E,10Z,12S,15R,17R)-17-Hydroxy-5,12-dimethyl-3-oxo-2,16-dioxabicyclo(13.3.1)nonadeca-4,8,10-trien-17-yl)-1,3-thiazolidin-2-one
- (4R)-4-((1R,4Z,8E,10Z,12R,15R,17R)-17-hydroxy-5,12-dimethyl-3-oxo-2,16-dioxabicyclo(13.3.1)nonadeca-4,8,10-trien-17-yl)-1,3-thiazolidin-2-one
- (4S)-4-((1R,4Z,8E,10Z,12R,15R,17R)-17-hydroxy-5,12-dimethyl-3-oxo-2,16-dioxabicyclo(13.3.1)nonadeca-4,8,10-trien-17-yl)-1,3-thiazolidin-2-one
- DTXCID501323505
- Inchi： 1S/C22H31NO5S/c1-15-7-5-3-4-6-8-16(2)11-20(24)27-18-12-17(10-9-15)28-22(26,13-18)19-14-29-21(25)23-19/h3-5,7,11,15,17-19,26H,6,8-10,12-14H2,1-2H3,(H,23,25)/b4-3+,7-5-,16-11-/t15-,17-,18+,19+,22-/m1/s1
- InChI Key： DDVBPZROPPMBLW-BDOXQPRWSA-N
- SMILES： S1C(N[C@@H](C1)[C@]1(C[C@@H]2C[C@@H](CC[C@@H](C=CC=CCCC(C)=CC(=O)O2)C)O1)O)=O |c:14,21,t:16|

Computed Properties

Exact Mass: 421.19200
Monoisotopic Mass: 421.19229426g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 29
Rotatable Bond Count: 1
Complexity: 703
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 3
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: 3.7
Topological Polar Surface Area: 110Å²

Experimental Properties

Color/Form: Yellow solid.
Density: 1.157±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Insuluble (2.6E-3 g/L) (25 ºC),
PSA: 110.16000
LogP: 4.18840
Specific Rotation: D24 +152° (c = 1.2 in chloroform)
Solubility: Soluble in methanol and dmso

Latrunculin A Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Storage Condition：−20°C

Latrunculin A Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	L177328-25μg	Latrunculin A, Latrunculia magnifica	76343-93-6		25μg	$ 165.00	2022-06-04
TRC	L177328-50μg	Latrunculin A, Latrunculia magnifica	76343-93-6		50μg	$ 300.00	2022-06-04
TRC	L177328-100μg	Latrunculin A, Latrunculia magnifica	76343-93-6		100μg	$ 460.00	2022-06-04
MedChemExpress	HY-16929-100μg(237.2µM*1mLinEthanol)	Latrunculin A	76343-93-6	≥98.0%	100μg	￥5650	2021-07-09
TRC	A474903-25µg	latrunculin a	76343-93-6		25µg	$ 165.00	2021-05-07
TRC	A474903-50µg	latrunculin a	76343-93-6		50µg	$ 305.00	2021-05-07
TRC	A474903-100µg	latrunculin a	76343-93-6		100µg	$ 470.00	2021-05-07
TRC	A474908-25µg	latrunculin-a	76343-93-6		25µg	$ 165.00	2021-05-07
TRC	A474908-50µg	latrunculin-a	76343-93-6		50µg	$ 305.00	2021-05-07
TRC	A474908-100µg	latrunculin-a	76343-93-6		100µg	$ 470.00	2021-05-07

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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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